N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide
• InChI: InChI=1S/C14H6Cl2F2N2OS/c15-6-4-7(16)12-10(5-6)22-14(19-12)20-13(21)11-8(17)2-1-3-9(11)18/h1-5H,(H,19,20,21)
• InChI Key: NEFHQMFFWJRTPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC2=NC3=C(S2)C=C(C=C3Cl)Cl)F
• Molecular Formula: C14H6Cl2F2N2OS
• Molecular Weight: 359.2 g/mol

Description

N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide, also known as DB772, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzothiazole derivatives, which have been reported to possess a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.

Mechanism of Action

The mechanism of action of N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide involves the inhibition of the proteasome, which leads to the accumulation of misfolded and damaged proteins within the cell. This accumulation triggers the activation of the unfolded protein response (UPR), a cellular stress response pathway that regulates protein folding and degradation. The UPR can induce apoptosis in cells that are unable to cope with the accumulated protein load, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to exhibit selective toxicity towards cancer cells, while sparing normal cells. This is thought to be due to the higher sensitivity of cancer cells to proteasome inhibition, as they have a higher protein turnover rate than normal cells. This compound has also been reported to have anti-inflammatory and immunomodulatory effects, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide has several advantages for lab experiments, including its high potency and selectivity towards cancer cells, as well as its ability to induce cell death through multiple mechanisms. However, its solubility and stability may pose challenges for its use in in vivo studies. Additionally, the potential for off-target effects and toxicity must be carefully evaluated.

Future Directions

Future research on N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide could focus on optimizing its chemical structure to enhance its efficacy and selectivity towards cancer cells. Studies could also investigate its potential as a combination therapy with other anticancer agents, or as a radiosensitizer in cancer treatment. Furthermore, the development of this compound analogues with improved pharmacological properties could lead to the discovery of novel anticancer agents.

Synthesis Methods

N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide can be synthesized through a multi-step process involving the reaction of 2,6-difluoro-4-nitroaniline with 4,6-dichloro-2-mercaptobenzothiazole in the presence of a base, followed by reduction of the resulting nitro compound with a suitable reducing agent. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

N-(4,6-dichloro-1,3-benzothiazol-2-yl)-2,6-difluorobenzamide has been investigated for its potential as an anticancer agent, particularly against breast and prostate cancer cells. Studies have shown that this compound induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of the proteasome, a cellular complex responsible for protein degradation. This compound has also been reported to inhibit the growth and metastasis of cancer cells by suppressing the expression of various genes involved in tumor progression.